10.1039/C1SM05949A | Photo-induced phase transition from multilamellar vesicles to wormlike micelles

Photo-induced phase transition from multilamellar vesicles to wormlike micelles

Soft Matter Pub Date: 2011-10-03 DOI: 10.1039/C1SM05949A

Abstract

A novel complex fluid system of tetradecyldimethylamine oxide (C₁₄DMAO) mixed with para-coumaric acid (PCA) in water was investigated. The phase behavior was determined in detail; one observed sequentially the L₁-phase (micelles), two-phase L₁/L_α, L_α-phase (vesicles), and L_α/precipitates with increasing PCA concentration at constant concentration of C₁₄DMAO. The samples in the regions of micelles and vesicles were characterized by rheological measurements and cryo-TEM observations. Fascinatingly, we found a phase transition from vesicles to wormlike micelles performed via UV-light irradiation. The properties and structures after UV-light irradiation were determined by rheological measurements and cryo-TEM observations to demonstrate the phase transition. To the best of our knowledge, this transition is rarely reported, which could provide a better understanding of the phase transition via light irradiation and find potential applications in drug delivery, biochemistry, and the oilfield industry.

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Photo-induced phase transition from multilamellar vesicles to wormlike micelles

Abstract

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Journal Name：Soft Matter

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